![molecular formula C12H11F3N2O3 B2915926 N-(cyanomethyl)-2-[2-(2,2,2-trifluoroethoxy)phenoxy]acetamide CAS No. 1333711-75-3](/img/structure/B2915926.png)
N-(cyanomethyl)-2-[2-(2,2,2-trifluoroethoxy)phenoxy]acetamide
Overview
Description
N-(cyanomethyl)-2-[2-(2,2,2-trifluoroethoxy)phenoxy]acetamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(cyanomethyl)-2-[2-(2,2,2-trifluoroethoxy)phenoxy]acetamide is not fully understood. However, it has been suggested that it may act as an inhibitor of certain enzymes or proteins, leading to changes in cellular function.
Biochemical and Physiological Effects:
Studies have shown that this compound may have various biochemical and physiological effects, including anti-inflammatory and antioxidant properties. It has also been shown to have potential as an anticancer agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(cyanomethyl)-2-[2-(2,2,2-trifluoroethoxy)phenoxy]acetamide in lab experiments is its versatility as a building block for the synthesis of various compounds. However, its limited availability and high cost may pose limitations for some researchers.
Future Directions
There are several potential future directions for N-(cyanomethyl)-2-[2-(2,2,2-trifluoroethoxy)phenoxy]acetamide research. These include further investigation into its mechanism of action, synthesis of new derivatives with improved properties, and exploration of its potential applications in various fields, including drug discovery and materials science.
In conclusion, this compound is a promising chemical compound that has potential applications in various scientific fields. Further research is needed to fully understand its mechanism of action and to explore its potential as a building block for the synthesis of various compounds.
Synthesis Methods
N-(cyanomethyl)-2-[2-(2,2,2-trifluoroethoxy)phenoxy]acetamide can be synthesized through a multistep process involving the reaction of 2-(2-(2,2,2-trifluoroethoxy)phenoxy)acetic acid with cyanomethyl chloride in the presence of a base. The resulting product can be purified through recrystallization or chromatographic techniques.
Scientific Research Applications
N-(cyanomethyl)-2-[2-(2,2,2-trifluoroethoxy)phenoxy]acetamide has been studied for its potential use in various scientific fields, including medicinal chemistry, organic synthesis, and materials science. It has been shown to have potential as a building block for the synthesis of various compounds, including pharmaceuticals and agrochemicals.
properties
IUPAC Name |
N-(cyanomethyl)-2-[2-(2,2,2-trifluoroethoxy)phenoxy]acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11F3N2O3/c13-12(14,15)8-20-10-4-2-1-3-9(10)19-7-11(18)17-6-5-16/h1-4H,6-8H2,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PUGFFPVMEOSONL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OCC(=O)NCC#N)OCC(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11F3N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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